
Lotilibcin: A Depsipeptide Antibiotic Targeting
Menaquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lotilibcin

Cat. No.: B1675160 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Lotilibcin (also known as WAP-8294A2) is a potent, cyclic depsipeptide antibiotic with

significant promise in combating multidrug-resistant Gram-positive pathogens, most notably

methicillin-resistant Staphylococcus aureus (MRSA).[1] Isolated from Lysobacter sp., lotilibcin
is comprised of 12 amino acids and a β-hydroxy fatty acid chain.[1] Its unique mechanism of

action, which involves the specific targeting of menaquinone in the bacterial electron transport

chain, distinguishes it from many current classes of antibiotics and presents a novel avenue for

antimicrobial drug development. This guide provides a comprehensive overview of lotilibcin,

including its chemical properties, mechanism of action, antimicrobial spectrum, and key

experimental protocols for its study.

Chemical Properties and Structure
Lotilibcin is a complex macrocyclic peptide with the chemical formula C73H111N17O21 and a

molecular weight of 1562.77 g/mol .[2][3] Its structure is characterized by a 12-amino acid ring

structure that includes a β-hydroxy fatty acid tail, classifying it as a depsipeptide. The cyclic

nature and the presence of both ester and amide bonds contribute to its conformational rigidity

and biological activity.

Table 1: Chemical Properties of Lotilibcin
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Property Value Reference

Molecular Formula C73H111N17O21 [2][3]

Molecular Weight 1562.77 g/mol [2][3]

CAS Number 169148-84-9 [3]

Synonyms WAP-8294A2 [1][4]

Mechanism of Action: Targeting Menaquinone
The primary molecular target of lotilibcin is menaquinone (vitamin K2), an essential

component of the electron transport chain in most Gram-positive bacteria.[1] Unlike many

antibiotics that inhibit cell wall or protein synthesis, lotilibcin disrupts bacterial respiration and

membrane integrity through a novel mechanism.

The proposed mechanism of action involves the following steps:

Binding to Menaquinone: Lotilibcin selectively binds to menaquinone embedded in the

bacterial cytoplasmic membrane.[1] This interaction is thought to be mediated by the specific

chemical structure of the depsipeptide.

Membrane Disruption: The formation of the lotilibcin-menaquinone complex leads to the

disruption of the bacterial cell membrane.[1]

Inhibition of Electron Transport: By sequestering menaquinone, lotilibcin effectively inhibits

the electron transport chain, leading to a collapse of cellular respiration.

Cell Death: The combined effects of membrane disruption and inhibition of respiration result

in rapid bactericidal activity.

This mechanism is distinct from that of antibiotics targeting ubiquinone, the analogous

respiratory quinone in mammalian cells, which may contribute to lotilibcin's selective toxicity

towards bacteria.[1]
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Start

Prepare serial dilutions of Lotilibcin in 96-well plate

Prepare standardized bacterial inoculum

Inoculate plate with bacterial suspension

Incubate plate at 35°C for 16-20h

Read MIC (lowest concentration with no visible growth)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC126701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC126701/
https://pubmed.ncbi.nlm.nih.gov/11753448/
https://pubmed.ncbi.nlm.nih.gov/11753448/
https://pubmed.ncbi.nlm.nih.gov/11753448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678430/
https://www.benchchem.com/product/b1675160#lotilibcin-as-a-depsipeptide-antibiotic
https://www.benchchem.com/product/b1675160#lotilibcin-as-a-depsipeptide-antibiotic
https://www.benchchem.com/product/b1675160#lotilibcin-as-a-depsipeptide-antibiotic
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

